Cas no 637753-24-3 (7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one)

• Product Name: 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one
• CAS No: 637753-24-3
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 5418139
• Update Time: 2025-11-02

7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-3-(4-methoxyphenyl)-8-[(3-methylpiperidin-1-yl)methyl]chromen-4-one
• 4H-1-Benzopyran-4-one, 7-hydroxy-3-(4-methoxyphenyl)-8-[(3-methyl-1-piperidinyl)methyl]-
• 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one

• Inchi： 1S/C23H25NO4/c1-15-4-3-11-24(12-15)13-19-21(25)10-9-18-22(26)20(14-28-23(18)19)16-5-7-17(27-2)8-6-16/h5-10,14-15,25H,3-4,11-13H2,1-2H3
• InChI Key： KOPBLZZKBBVHNB-UHFFFAOYSA-N
• SMILES： C1OC2=C(CN3CCCC(C)C3)C(O)=CC=C2C(=O)C=1C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one

Exploring 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one (CAS No. 637753-24-3): A Comprehensive Overview

The compound 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one (CAS No. 637753-24-3) is a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This chromen-4-one derivative has garnered attention due to its unique structural features and potential applications in various fields. With the growing interest in bioactive compounds and their therapeutic potential, understanding this molecule's properties and applications becomes increasingly relevant.

Structurally, 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one belongs to the flavonoid family, specifically the chromone subclass. The presence of both a hydroxy group at position 7 and a methoxyphenyl moiety at position 3 contributes to its distinctive chemical behavior. The 3-methylpiperidin-1-ylmethyl substitution at position 8 adds further complexity to its molecular architecture, potentially influencing its biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of chromone derivatives in medicinal chemistry, particularly in the context of neuroprotective agents and anti-inflammatory compounds. The structural modifications present in 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one may offer advantages in terms of bioavailability and target specificity, making it a subject of interest for researchers exploring novel therapeutic approaches for neurological disorders and chronic inflammatory conditions.

The synthesis of 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one typically involves multi-step organic reactions, with careful attention to the introduction of the 3-methylpiperidine moiety. The purity and characterization of this compound are crucial for research applications, with techniques such as HPLC, mass spectrometry, and NMR spectroscopy being commonly employed for quality control. These analytical methods ensure the compound meets the stringent requirements for pharmaceutical research and development.

In the context of current research trends, 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one aligns with the growing focus on multi-target drug design and natural product-inspired therapeutics. The compound's structural features suggest potential interactions with various biological targets, including enzymes and receptors involved in cellular signaling pathways. This multi-target potential makes it particularly interesting in the era of precision medicine and personalized therapeutics.

The physicochemical properties of 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one, including its solubility, stability, and partition coefficients, are important considerations for formulation development. Researchers are particularly interested in how the hydroxy and methoxy groups influence these properties, as well as the compound's potential for blood-brain barrier penetration, which is crucial for central nervous system-targeted therapies.

From a commercial perspective, the demand for specialized chromone derivatives like 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one has been steadily increasing. Pharmaceutical companies and research institutions seek high-quality reference standards and building blocks for drug discovery programs. The compound's CAS number (637753-24-3) serves as a unique identifier in chemical databases and procurement systems, facilitating efficient sourcing for research purposes.

Future research directions for 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one may include detailed structure-activity relationship studies, optimization of synthetic routes for scale-up production, and exploration of its potential in combination therapies. As the scientific community continues to investigate natural product derivatives for drug development, compounds with this structural motif may play an increasingly important role in addressing unmet medical needs.

For researchers working with 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous, standard laboratory precautions should be observed when working with this and all chemical substances. The compound's stability under various conditions should be considered when planning experiments and storage protocols.

In conclusion, 7-hydroxy-3-(4-methoxyphenyl)-8-(3-methylpiperidin-1-yl)methyl-4H-chromen-4-one (CAS No. 637753-24-3) represents an interesting case study in medicinal chemistry, combining structural complexity with potential therapeutic relevance. Its investigation contributes to our broader understanding of chromone-based compounds and their applications in modern drug discovery. As research progresses, this compound may yield valuable insights into the development of novel therapeutic agents for various health conditions.